Cas no 54440-20-9 (Benzamide, 2-amino-N-(2,6-dimethylphenyl)-3-methyl-)

• Product Name: Benzamide, 2-amino-N-(2,6-dimethylphenyl)-3-methyl-
• CAS No: 54440-20-9
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 354596
• PubChem ID: 16789326
• Update Time: 2025-04-19

Benzamide, 2-amino-N-(2,6-dimethylphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-(2,6-dimethylphenyl)-3-methyl-
• 2-amino-N-(2,6-dimethylphenyl)-3-methylbenzamide
• DTXSID60588531
• AKOS000144431
• SCHEMBL11745378
• 54440-20-9

• Inchi： 1S/C16H18N2O/c1-10-6-5-9-13(14(10)17)16(19)18-15-11(2)7-4-8-12(15)3/h4-9H,17H2,1-3H3,(H,18,19)
• InChI Key： CXVVXHGYZPIHGE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1N)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 254.14204
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12